Cas no 2228309-15-5 (3,3,3-trifluoro-2-(trifluoromethyl)propanimidamide)

• Product Name: 3,3,3-trifluoro-2-(trifluoromethyl)propanimidamide
• CAS No: 2228309-15-5
• MF: C₄H₄F₆N₂
• MW: 194.078381538391
• CID: 6435203
• PubChem ID: 165633234
• Update Time: 2025-05-25

3,3,3-trifluoro-2-(trifluoromethyl)propanimidamide Chemical and Physical Properties

Names and Identifiers

• 3,3,3-trifluoro-2-(trifluoromethyl)propanimidamide
• EN300-1940645
• 2228309-15-5

• Inchi： 1S/C4H4F6N2/c5-3(6,7)1(2(11)12)4(8,9)10/h1H,(H3,11,12)
• InChI Key： PXGZOAKQIUSHMS-UHFFFAOYSA-N
• SMILES： FC(C(C(=N)N)C(F)(F)F)(F)F

Computed Properties

• Exact Mass: 194.02786711g/mol
• Monoisotopic Mass: 194.02786711g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 165
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 49.9Ų

Additional information on 3,3,3-trifluoro-2-(trifluoromethyl)propanimidamide

3,3,3-Trifluoro-2-(Trifluoromethyl)Propanimidamide: A Comprehensive Overview

The compound 3,3,3-trifluoro-2-(trifluoromethyl)propanimidamide (CAS No. 2228309-15-5) is a highly fluorinated organic compound with unique chemical properties. Its structure consists of a central propane backbone substituted with three fluorine atoms on one carbon and a trifluoromethyl group on the adjacent carbon. This arrangement imparts distinctive electronic and steric effects, making it a valuable compound in various chemical applications.

Recent studies have highlighted the potential of 3,3,3-trifluoro-2-(trifluoromethyl)propanimidamide in the field of materials science. Researchers have explored its use as a precursor for advanced polymers and high-performance materials. The compound's high fluorine content contributes to its thermal stability and chemical resistance, making it suitable for applications in extreme environments.

In the pharmaceutical industry, 3,3,3-trifluoro-2-(trifluoromethyl)propanimidamide has shown promise as an intermediate in drug synthesis. Its ability to act as a nucleophile in certain reactions has been leveraged to develop bioactive molecules with potential therapeutic applications. Recent advancements in medicinal chemistry have further expanded its role in creating novel drug candidates.

The synthesis of 3,3,3-trifluoro-2-(trifluoromethyl)propanimidamide involves a multi-step process that includes fluorination and amidation reactions. These steps are carefully optimized to ensure high yield and purity. The compound's stability under various reaction conditions has made it a preferred choice for researchers working on complex organic syntheses.

From an environmental perspective, the handling and disposal of 3,3,3-trifluoro-2-(trifluoromethyl)propanimidamide require careful consideration due to its fluorinated nature. Studies are ongoing to assess its biodegradability and potential impact on ecosystems. Preliminary findings suggest that while it is persistent in certain environments, its toxicity profile is relatively low compared to other fluorinated compounds.

In conclusion, 3,3,3-trifluoro-2-(trifluoromethyl)propanimidamide (CAS No. 2228309-15-5) is a versatile compound with significant potential across multiple industries. Its unique chemical properties and recent research breakthroughs underscore its importance in modern chemistry. As advancements continue, this compound is expected to play an even greater role in shaping future technologies and materials.